Cas no 178245-15-3 (3-Piperidinol, 1-[(4-nitrophenyl)methyl]-)

• Product Name: 3-Piperidinol, 1-[(4-nitrophenyl)methyl]-
• CAS No: 178245-15-3
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 1366620
• Update Time: 2024-08-17

3-Piperidinol, 1-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 1-[(4-nitrophenyl)methyl]-

• Inchi： 1S/C12H16N2O3/c15-12-2-1-7-13(9-12)8-10-3-5-11(6-4-10)14(16)17/h3-6,12,15H,1-2,7-9H2
• InChI Key： JZGUMNUJINRTOF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C([N+]([O-])=O)C=C2)CCCC(O)C1

Computed Properties

• Exact Mass: 236.11618

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 388.1±37.0 °C(Predicted)
• PSA: 66.61
• pka: 14.76±0.20(Predicted)